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IEICO-2F Chemical and Application Overview

The table below summarizes the fundamental information for IEICO-2F, which is crucial for

contextualizing any experimental work [1].

Property Description

Chemical
Name

Propanedinitrile, 2,2'-[[4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-

b']dithiophene-2,7-diyl]bis[[4-[(2-ethylhexyl)oxy]-5,2-thiophenediyl]-(Z)-methylidyne(3-
oxo-1H-indene-2,1(3H)-diylidene)]]bis-

Synonyms IEICO; IEICO-2F

CAS Number 2055812-53-6

Molecular
Formula

C₁₁₄H₁₁₈N₄O₄S₄

Molecular
Weight

1736.46 g/mol

Form Solid

Color Dark
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Property Description

Density 1.182±0.06 g/cm³ (Predicted)

Primary Use High-performance narrow-bandgap non-fullerene acceptor (NFA) in organic

photovoltaic (OPV) devices.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of IEICO-2F in research?

A1: IEICO-2F is primarily used as a narrow-bandgap non-fullerene acceptor in organic solar

cells. Its complementary absorption spectrum to medium/high bandgap donors makes it
excellent for creating high-efficiency tandem solar cells, with reported power conversion

efficiencies (PCE) of nearly 14% [1].

Q2: I cannot find specific compression-stretching stability data for IEICO-2F. Where should I

look?

A2: Specific mechanical stability data for organic electronic materials like IEICO-2F is often
found in specialized scientific literature rather than general chemical databases. It is

recommended to search deeply in materials science journals and conference proceedings
focusing on the mechanical reliability of flexible organic photovoltaics. Testing may also be

inferred from studies on similar NFAs.

Troubleshooting Guide for Material Stability

Based on general principles of material testing, here are potential issues and investigative steps related to

material stability.
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Problem Possible Cause Investigation & Resolution Steps

Material
degradation
during
processing

Sensitivity to shear forces or thermal
stress during solution-processing or

film formation.

Characterize film quality (e.g., via AFM)
before/after processing. Compare

different processing solvents and
annealing temperatures.

Poor mechanical
robustness in
thin films

Weak intermolecular interactions or
lack of ductility in the solid state,

leading to cracking under stress.

Perform a controlled flexure/bend test
on fabricated thin films. Blend with more

flexible polymer donors to enhance
mechanical properties.

Performance
decay under
operational
stress

Combined effect of mechanical stress
(compression/stretching) and

environmental factors (oxygen,
moisture, light).

Design an experiment that couples
mechanical cycling

(compression/stretch) with standard
OPV operational stability tests (e.g.,

ISOS protocols).

General Framework for Compression-Stretching Tests

Since specific protocols for IEICO-2F are unavailable, the following outlines a general experimental

approach based on standard practices [2]. You would need to adapt parameters like force and cycle count

based on your specific application (e.g., flexible solar cells).
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Start Test

Prepare Specimen
(Material as powder

or thin film on substrate)

Mount in Testing Machine

Apply Small Preload

Apply Compressive
or Tensile Force?

Compression Phase
(Force ↑, Displacement ↓)

Compression

Tension Phase
(Force ↑, Displacement ↑)
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Cyclic Loading
(Repeat for N cycles)
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Monitor for:
- Stress Relaxation

- Creep
- Visual Cracks

Apply Force Until
Material Failure

Record Data:
- Force vs. Displacement

- Stress vs. Strain

Analyze Data & Assess Stability

Click to download full resolution via product page

Experimental Workflow for Material Stability Testing

The diagram above outlines a general workflow for conducting a mechanical stability test. Key properties to

obtain from such a test include [2]:

Compressive/Tensile Strength: The maximum stress the material can withstand.

Yield Strength: The stress at which the material begins to deform permanently.
Modulus of Elasticity: A measure of the material's stiffness.

Ductility: The material's ability to undergo deformation without cracking.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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